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Compound of Interest

Compound Name: 2-Methoxyethylamine

Cat. No.: B085606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

2-Methoxyethylamine is a versatile primary amine used as a reactant and building block in

various chemical syntheses, including the preparation of pharmaceutical compounds.[1] Due to

its chemical properties, it presents several hazards, including high flammability, corrosivity, and

toxicity.[2][3][4] Strict adherence to proper handling and storage procedures is crucial to ensure

the safety of laboratory personnel and the integrity of research. These application notes provide

detailed protocols for the safe management of 2-Methoxyethylamine in a research and

development setting.

Physicochemical and Safety Data
A summary of the key quantitative data for 2-Methoxyethylamine is presented below. This

information is essential for risk assessment and the implementation of appropriate safety

measures.
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Property Value Source

Molecular Formula C₃H₉NO [4][5]

Molecular Weight 75.11 g/mol [4]

Appearance Clear, colorless liquid [4]

Boiling Point 95 °C (lit.) [1]

Density 0.864 g/mL at 25 °C (lit.) [1]

Flash Point 12 °C (53.6 °F) [1]

Refractive Index n20/D 1.406 (lit.) [1]

Hazard Identification and Classification
2-Methoxyethylamine is classified as a hazardous substance with the following primary

concerns:

Flammability: Highly flammable liquid and vapor.[2][3][4] Vapors may travel a considerable

distance to an ignition source.[2]

Corrosivity: Causes severe skin burns and eye damage.[2][3][4]

Toxicity: Harmful if swallowed or in contact with skin.[4] Inhalation may cause corrosive

injuries to the upper respiratory tract and lungs.[4]

Allergenic Potential: May cause an allergic skin reaction.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment must be worn when handling 2-
Methoxyethylamine:
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PPE Category Specification Rationale

Hand Protection
Impervious chemical-resistant

gloves (e.g., nitrile, neoprene).

To prevent skin contact, burns,

and absorption.

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield is

required when there is a

splash hazard.

To protect eyes from splashes

and vapors, which can cause

severe damage.[3]

Skin and Body Protection

A flame-retardant lab coat and

appropriate protective clothing.

Wear impervious clothing.

To protect against skin contact,

burns, and chemical splashes.

[3]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If exposure limits are

exceeded, use a NIOSH-

approved respirator with an

appropriate cartridge (e.g.,

type ABEK (EN14387)

respirator filter).

To prevent inhalation of

harmful and corrosive vapors.

Handling and Storage Protocols
General Handling Protocol

Preparation:

Read and understand the Safety Data Sheet (SDS) for 2-Methoxyethylamine before

starting any work.[6]

Ensure a chemical fume hood is operational and available.

Assemble all necessary equipment and reagents.

Don the appropriate personal protective equipment (PPE) as specified in Section 3.
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Dispensing and Use:

Conduct all work in a well-ventilated chemical fume hood.[7]

Ground and bond containers and receiving equipment to prevent static discharge.[2][3]

Use non-sparking tools.[2][3]

Avoid contact with skin, eyes, and clothing.[7]

Do not eat, drink, or smoke in the handling area.[2]

Keep the container tightly closed when not in use.[3]

Wash hands thoroughly after handling.[3]

Storage Protocol
Container Requirements:

Store in the original, tightly sealed container provided by the manufacturer.[2]

Ensure containers are clearly labeled.[2]

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[2][3]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3] No smoking

in the storage area.[2]

Store in a locked cabinet or area to restrict access.[3]

Protect containers from physical damage.[2]

Incompatibilities:

Store away from incompatible materials.
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Incompatible with:

Oxidizing agents[2]

Isocyanates

Halogenated organics

Peroxides

Phenols (acidic)

Epoxides

Anhydrides

Acid halides[2]

Strong reducing agents (may liberate flammable gas)[2]

Emergency Procedures
Spill Response Protocol

Immediate Actions:

Evacuate non-essential personnel from the spill area.

Remove all sources of ignition.[2]

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

Containment and Cleanup:

For small spills, contain and absorb the material with an inert absorbent material such as

vermiculite, dry sand, or earth.[2]

Do not use combustible materials, such as sawdust, for absorption.
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Collect the absorbed material and residues into a suitable, labeled, and sealed container

for hazardous waste disposal.[2]

Clean the spill area thoroughly with a suitable solvent, followed by washing with soap and

water.

Reporting:

Report the spill to the appropriate environmental health and safety personnel.

First Aid Measures
Eye Contact: Immediately rinse cautiously with water for several minutes.[2][3] Remove

contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON

CENTER or physician.[2][3]

Skin Contact: Take off immediately all contaminated clothing.[2][3] Rinse skin with water or

shower.[2][3] Immediately call a POISON CENTER or physician.[2] Wash contaminated

clothing before reuse.[3]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3]

Immediately call a POISON CENTER or physician.[3]

Ingestion: Rinse mouth.[3] Do NOT induce vomiting.[3] Immediately call a POISON CENTER

or physician.[2]

Waste Disposal
Dispose of 2-Methoxyethylamine and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Contact a licensed professional

waste disposal service to dispose of this material.

Logical Workflow for Handling and Storage
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Caption: Workflow for Safe Handling and Storage of 2-Methoxyethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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